![molecular formula C16H21NO4 B1372093 trans-1-(tert-Butoxycarbonyl)-4-phenylpyrrolidine-3-carboxylic acid CAS No. 221142-28-5](/img/structure/B1372093.png)
trans-1-(tert-Butoxycarbonyl)-4-phenylpyrrolidine-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Trans-1-(tert-Butoxycarbonyl)-4-phenylpyrrolidine-3-carboxylic acid (TBPPCA) is an important organic compound used in a variety of scientific research applications. It is a carboxylic acid that can be synthesized relatively easily and is used in a number of biochemical and physiological experiments.
Scientific Research Applications
Synthesis and Stereochemistry
- Stereoisomer Synthesis : A method has been developed for synthesizing all four stereoisomers of a related compound, 3-(tert-butoxycarbonyl)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid, highlighting the adaptability of reaction conditions to obtain either cis or trans acid. This advances the synthesis of unnatural amino acids (Bakonyi et al., 2013).
- Crystal Structure Analysis : Research on O-Benzyl-N-tert-butoxycarbonyl-N-methyl-L-tyrosine, a related compound, helps understand peptide conformation influenced by N-methylation, indicating the importance of tert-butoxycarbonyl group in stereochemistry (Jankowska et al., 2002).
Chemical Synthesis Techniques
- Novel Reagent Development : The use of 1-tert-butoxy-2-tert-butoxycarbonyl-1,2-dihydroisoquinoline (BBDI) as a tert-butoxycarbonylation reagent has been described, indicating its utility in chemoselective reactions under mild conditions (Saito et al., 2006).
Application in Peptide Synthesis
- Dipeptide Formation : The dipeptide, Boc-D-Ala-L-Pip-NH(i)Pr, containing a related tert-butoxycarbonyl compound, demonstrates the role of such compounds in forming specific peptide structures (Didierjean et al., 2002).
Antibacterial Activities
- Potential Antibacterial Agents : Research has shown that derivatives of 3-tert-butoxycarbonyl-2-arylthiazolidine-4-carboxylic acid, a related structure, exhibit notable antibacterial activities against various bacterial strains, suggesting potential applications of similar compounds in antibacterial treatments (Song et al., 2009).
Mechanism of Action
Mode of Action
The tert-butoxycarbonyl (boc) group in the compound is a common protecting group used in organic synthesis, particularly for the protection of amino groups . This suggests that the compound may undergo reactions that involve the removal of the Boc group, thereby revealing an active amino group that can interact with its targets.
properties
IUPAC Name |
(3R,4S)-1-[(2-methylpropan-2-yl)oxycarbonyl]-4-phenylpyrrolidine-3-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21NO4/c1-16(2,3)21-15(20)17-9-12(13(10-17)14(18)19)11-7-5-4-6-8-11/h4-8,12-13H,9-10H2,1-3H3,(H,18,19)/t12-,13+/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEWYECRQALNJJM-OLZOCXBDSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(C(C1)C(=O)O)C2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1C[C@@H]([C@H](C1)C(=O)O)C2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21NO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.34 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
trans-1-(tert-Butoxycarbonyl)-4-phenylpyrrolidine-3-carboxylic acid | |
CAS RN |
221142-28-5 |
Source
|
Record name | rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-4-phenylpyrrolidine-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.